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Compound of Interest

Compound Name: 2-Nitropyrimidin-5-amine

CAS No.: 123770-64-9

Cat. No.: B568180

Get Quote

Correcting the Isomer: A Guide to the Stable "Push-Pull"
Pyrimidine Scaffold
Executive Summary & Structural Distinction
In the context of heterocyclic chemistry and drug development, the nomenclature "2-
Nitropyrimidin-5-amine" refers to a specific arrangement of substituents on the pyrimidine

ring. However, strict chemical stability rules dictate that the isomer 2-Amino-5-nitropyrimidine

(CAS 3075-84-1) is the predominant, stable, and industrially relevant species.

This guide focuses on 2-Amino-5-nitropyrimidine, the standard intermediate for kinase

inhibitors and antifolates. It also provides a mechanistic critique of the theoretical "2-nitro-5-

amino" isomer to satisfy the structural inquiry.

The "Forbidden" Position: Why 2-Nitro-5-
aminopyrimidine is Rare
The pyrimidine ring is electron-deficient ($ \pi $-deficient). The 2, 4, and 6 positions are

naturally electrophilic.
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2-Amino-5-nitropyrimidine (Stable): The amino group at C2 acts as a strong Electron

Donating Group (EDG), pushing electron density into the ring (via resonance) and stabilizing

the nitrogen-rich core. The nitro group at C5 acts as an electron sink, creating a stable

"push-pull" electronic system.

2-Nitro-5-aminopyrimidine (Unstable/Reactive): Placing a nitro group (strong Electron

Withdrawing Group, EWG) at the already electron-deficient C2 position creates a "super-

electrophilic" center. This C2 carbon becomes highly susceptible to nucleophilic attack (even

by water or the molecule's own amine), leading to rapid displacement of the nitro group or

ring degradation.

Physicochemical Properties (2-Amino-5-
nitropyrimidine)
The following data characterizes the stable isomer used in pharmaceutical manufacturing.

Property Value / Description Context

IUPAC Name 5-Nitro-2-pyrimidinamine Standard nomenclature

CAS Number 3075-84-1 Primary identifier

Molecular Formula High nitrogen content

Molecular Weight 140.10 g/mol Fragment-like scaffold

Appearance
Yellow to greenish-yellow

crystalline powder
Typical of nitro-aromatics

Melting Point 207–209 °C
Indicates strong intermolecular

H-bonding

pKa (Calculated) ~2.5 (protonation at ring N)
Weakly basic due to nitro

deactivation

Solubility
DMSO, DMF (High); Water

(Low); Ethanol (Moderate)

Polar aprotic solvents

preferred

Synthetic Methodology
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The synthesis of 2-Amino-5-nitropyrimidine is a classic example of Electrophilic Aromatic

Substitution (EAS) on a deactivated heteroaromatic ring.

Protocol: Nitration of 2-Aminopyrimidine
Principle: The amino group at C2 activates the C5 position (para-like orientation) sufficiently to

allow nitration, despite the ring's inherent electron deficiency.

Step-by-Step Workflow:

Reagents: 2-Aminopyrimidine (Start Material), Sulfuric Acid (

, solvent/catalyst), Fuming Nitric Acid (

, nitrating agent).

Dissolution: Dissolve 2-aminopyrimidine in concentrated

at 0–5 °C. Control: Maintain low temp to prevent exotherms.

Nitration: Add fuming

dropwise. The temperature must not exceed 10 °C during addition.

Reaction: Allow to warm to ambient temperature (20–25 °C) and stir for 2–4 hours.

Quench: Pour the reaction mixture over crushed ice. The product precipitates as a yellow

solid.

Purification: Neutralize with

to pH ~6–7, filter, wash with cold water, and recrystallize from ethanol.

Visualization: Synthesis & Reduction Pathway
The following diagram illustrates the synthesis of the nitro-compound and its subsequent

reduction to the di-amine (a key drug precursor).
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Caption: Synthetic route from 2-aminopyrimidine to 2,5-diaminopyrimidine via the stable nitro

intermediate.

Reactivity Profile & Applications
The chemical behavior of 2-Amino-5-nitropyrimidine is defined by the competition between the

electron-withdrawing nitro group and the electron-donating amino group.

A. Reduction (The Primary Application)
The most critical reaction is the reduction of the nitro group to an amine, yielding 2,5-

diaminopyrimidine.

Method: Catalytic hydrogenation (

, Pd/C) or chemical reduction (Fe/HCl,

).

Utility: The resulting diamine is a "privileged scaffold" in medicinal chemistry, serving as the

core for CDK (Cyclin-dependent kinase) and JAK (Janus kinase) inhibitors. The C2 and C5

amines provide orthogonal handles for derivatization.
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B. Nucleophilic Displacement (Activation Required)
The 2-amino group is generally unreactive toward displacement due to resonance stabilization.

However, it can be converted to a better leaving group via diazotization (Sandmeyer-type

chemistry), though this is unstable on pyrimidines.

Alternative: To functionalize C2, chemists often start with 2-chloro-5-nitropyrimidine

(synthesized separately) and perform

with various amines.

C. Ring Electrophilicity
The presence of the nitro group makes the C4/C6 positions slightly more susceptible to

nucleophilic attack compared to the non-nitrated parent, but the C2-amino group mitigates this.

Drug Development Context
2-Amino-5-nitropyrimidine derivatives are ubiquitous in oncology research.

Mechanism of Action (Scaffold Level)
In kinase inhibitors, the pyrimidine ring often acts as the "hinge binder."

Hinge Region Binding: The pyrimidine nitrogens (N1 or N3) and the exocyclic amine (at C2)

form hydrogen bonds with the ATP-binding pocket of the kinase.

Vector Extension: The substituent at C5 (derived from the nitro group) projects into the

solvent-exposed region or the hydrophobic back-pocket, determining selectivity.

Visualization: Electronic "Push-Pull" Map
This diagram details the electronic distribution that dictates the molecule's reactivity and

binding properties.
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Caption: Electronic push-pull system: C2-Amino donation counteracts C5-Nitro withdrawal,

ensuring stability.

Safety & Handling (SDS Summary)
While stable, 2-Amino-5-nitropyrimidine requires standard chemical hygiene.

Hazard Classification: Irritant (Skin/Eye/Respiratory).

Signal Word: Warning.

P-Statements:

P261: Avoid breathing dust/fume.

P280: Wear protective gloves/eye protection.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b568180/docs?utm_src=pdf-body-img#2-amino-5-nitropyrimidine-structural-properties-and-synthetic-utility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568180?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stability: Stable under normal temperatures. Incompatible with strong oxidizing agents and

strong acids.

Decomposition: Emits toxic fumes of carbon oxides and nitrogen oxides (

) under fire conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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